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Compound of Interest

Compound Name: CH-223191

Cat. No.: B1684373

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential information for the safe handling, storage, and
disposal of CH-223191, a potent and specific antagonist of the Aryl Hydrocarbon Receptor
(AhR).[1][2][3][4] Given that CH-223191 is intended for research purposes only and should be
considered hazardous, adherence to strict laboratory safety protocols is imperative.[2]

Chemical and Physical Properties

A summary of the key quantitative data for CH-223191 is presented in the table below for easy
reference and comparison.
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Property Value Source
Molecular Weight 333.39 g/mol [3]
Molecular Formula C19H19Ns0 [2][3]
Purity >95% [2]
Appearance Crystalline solid [2]

Storage Temperature

-20°C

[2](5]

Stability > 4 years at -20°C [2]
Solubility DMSO: = 100 mg/mL [4]
DMF: ~30 mg/mL [2]

Ethanol: ~0.1 mg/mL [2]

CAS Number 301326-22-7 [21[3]

Operational Plan: Handling and Personal Protective

Equipment (PPE)

CH-223191 should be handled with caution as its toxicological properties are not fully

characterized.[2] The following procedural steps provide guidance for safe handling.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile).

o Body Protection: A lab coat is mandatory. For procedures with a risk of splashing, consider

additional protective clothing.

» Respiratory Protection: If working with the solid form where dust may be generated, use a

NIOSH-approved respirator. All handling of the compound should be done in a well-

ventilated area, preferably a chemical fume hood.
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Step-by-Step Handling Protocol

o Preparation of Stock Solutions:
o CH-223191 is supplied as a crystalline solid.[2]

o To prepare a stock solution, dissolve the compound in a suitable organic solvent such as
DMSO, DMF, or ethanol.[2] The solubility is significantly higher in DMSO and DMF
compared to ethanol.[2]

o When preparing solutions, it is recommended to purge the solvent with an inert gas.[2]

o For in vivo applications, a common formulation involves preparing a stock solution in
DMSO and then diluting it with other vehicles like PEG300 and Tween-80 in saline.[4][5]

e Storage:
o Store the solid compound at -20°C for long-term stability.[2][5]

o Stock solutions in solvent can be stored at -80°C for up to a year, or at -20°C for up to one
month. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solutions.

[5]

Experimental Workflow for Handling CH-223191
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Caption: Experimental workflow for handling CH-223191.
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Mechanism of Action: Aryl Hydrocarbon Receptor
(AhR) Signaling

CH-223191 is a potent and specific antagonist of the Aryl Hydrocarbon Receptor (AhR).[1][2][3]
[4] It functions by blocking the activation of AhR by agonists like 2,3,7,8-tetrachlorodibenzo-p-
dioxin (TCDD).[1][2] This prevents the translocation of the AhR to the nucleus, its dimerization
with the AhR nuclear translocator (ARNT), and subsequent binding to DNA, which in turn
inhibits the transcription of target genes such as cytochrome P450 1A1.[1][2][5]
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Caption: CH-223191 antagonism of the AhR signaling pathway.

Disposal Plan
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Proper disposal of CH-223191 and any contaminated materials is crucial to ensure laboratory
and environmental safety.

e Unused Compound and Solutions: Unused CH-223191, as well as any prepared solutions,
should be disposed of as hazardous chemical waste. Do not dispose of it down the drain or
in regular trash.

o Contaminated Materials: All materials that have come into contact with CH-223191, such as
pipette tips, tubes, and gloves, should be collected in a designated hazardous waste
container.

e Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste
disposal. Consult your institution's Environmental Health and Safety (EHS) department for
specific protocols and to arrange for waste pickup.

e General Chemical Waste Disposal:
o Collect all CH-223191 waste in a clearly labeled, sealed, and compatible container.
o The label should include the chemical name ("CH-223191") and any solvents used.

o Store the waste container in a designated, secure area until it is collected by your
institution's EHS personnel.

Disclaimer: This information is intended as a guide and is based on publicly available data. A
complete Safety Data Sheet (SDS) for CH-223191 should be obtained from your supplier and
reviewed before use. Always adhere to the specific safety protocols and procedures
established by your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CH-223191]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684373#personal-protective-equipment-for-
handling-ch-223191]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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